Cas no 712317-18-5 (methyl 3-aminocyclohexane-1-carboxylate hydrochloride)

• Product Name: methyl 3-aminocyclohexane-1-carboxylate hydrochloride
• CAS No: 712317-18-5
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 1025517
• PubChem ID: 13216967
• Update Time: 2025-06-15

methyl 3-aminocyclohexane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminocyclohexanecarboxylate hydrochloride
• Methyl 3-Aminocyclohexane-1-carboxylate Hydrochloride
• methyl 3-aminocyclohexanecarboxylate hcl
• rel-((1R,3S)-Methyl 3-aminocyclohexanecarboxylate hydrochloride)
• Methyl (1R,3R)-3-Aminocyclohexanecarboxylate Hydrochloride
• E78714
• AKOS016006665
• SCHEMBL2175329
• Methyl3-aminocyclohexanecarboxylatehydrochloride
• SY344350
• Methyl (1R,3S)-3-Aminocyclohexanecarboxylate Hydrochloride
• MFCD31620808
• MFCD28167966
• OOFXENVWECZJBF-UHFFFAOYSA-N
• MFCD28167968
• SY343887
• EN300-112045
• CS-0302049
• DTXSID50529014
• SY344583
• methyl 3-aminocyclohexane-1-carboxylate;hydrochloride
• Methyl (1S,3S)-3-Aminocyclohexanecarboxylate Hydrochloride
• BS-49568
• methyl cis-3-aminocyclohexane-1-carboxylate hydrochloride
• SB22994
• SY288699
• SB22995
• SB22998
• Methyl 3-aminocyclohexane-1-carboxylate--hydrogen chloride (1/1)
• 712317-18-5
• 87360-22-3
• SB45747
• MFCD19237735
• (1R,3S)-Methyl 3-aminocyclohexanecarboxylate hydrochloride
• 3-Aminocyclohexan-1-carboxylic Acid Methyl Ester Hydrochloride; 3-Aminocyclohexanecarboxylic Scid Methyl Ester Hydrochloride; Methyl 3-Aminocyclohexanecarboxylate Hydrochloride
• DB-360738
• cis-Methyl 3-aminocyclohexanecarboxylate hydrochloride
• methyl trans-3-aminocyclohexanecarboxylate hydrochloride
• methyl 3-aminocyclohexane-1-carboxylate hydrochloride

• MDL： MFCD22392158
• Inchi： 1S/C8H15NO2.ClH/c1-11-8(10)6-3-2-4-7(9)5-6;/h6-7H,2-5,9H2,1H3;1H
• InChI Key： OOFXENVWECZJBF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1CCCC(C1)N)=O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-aminocyclohexane-1-carboxylate hydrochloride

Methyl 3-aminocyclohexane-1-carboxylate hydrochloride (CAS No. 712317-18-5): A Comprehensive Overview

Methyl 3-aminocyclohexane-1-carboxylate hydrochloride, identified by its CAS number 712317-18-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, a hydrochloride salt, has garnered attention due to its structural properties and potential applications in drug development. The cyclohexane ring in its molecular structure contributes to its stability and bioavailability, making it a valuable candidate for further research.

The< strong>molecular formula of methyl 3-aminocyclohexane-1-carboxylate hydrochloride is C₉H₁₆N₁O₂HCl, reflecting its composition of carbon, hydrogen, nitrogen, oxygen, and chlorine atoms. This specific arrangement of atoms imparts unique chemical and pharmacological properties to the compound. The presence of an amine group and a carboxylate moiety makes it a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules.

In recent years, there has been a growing interest in the synthesis and application of cycloalkylamine derivatives due to their potential role as pharmacophores in drug discovery. Methyl 3-aminocyclohexane-1-carboxylate hydrochloride is no exception. Its structural framework allows for modifications that can enhance its binding affinity to biological targets, making it a promising candidate for the development of novel therapeutic agents.

One of the most compelling aspects of methyl 3-aminocyclohexane-1-carboxylate hydrochloride is its potential in the field of central nervous system (CNS) drug development. The cyclohexane ring provides a stable scaffold that can interact with various neurotransmitter receptors. Recent studies have suggested that derivatives of this compound may have applications in treating neurological disorders such as depression and anxiety. The amine group, in particular, is known to be involved in the modulation of serotonin and dopamine pathways, which are crucial for mood regulation.

The< strong>hydrochloride salt form of methyl 3-aminocyclohexane-1-carboxylate enhances its solubility in water, making it more suitable for oral administration. This property is particularly important for drug formulations where bioavailability is a critical factor. The improved solubility also facilitates easier absorption into the bloodstream, potentially leading to faster onset of action.

Another area where methyl 3-aminocyclohexane-1-carboxylate hydrochloride shows promise is in the development of anti-inflammatory agents. The amine group can participate in hydrogen bonding interactions with biological targets, which is essential for effective drug-receptor binding. Additionally, the cyclohexane ring can undergo various chemical reactions that allow for the introduction of additional functional groups, further tailoring the compound's pharmacological properties.

In vitro studies have demonstrated the potential of methyl 3-aminocyclohexane-1-carboxylate hydrochloride as an intermediate in the synthesis of more complex molecules. These studies have highlighted its reactivity with various coupling agents and its ability to form stable derivatives. This versatility makes it a valuable building block for medicinal chemists working on the development of new drugs.

The synthesis of methyl 3-aminocyclohexane-1-carboxylate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of a cyclohexanone derivative followed by reduction and subsequent esterification. The final step involves conversion to the hydrochloride salt to enhance stability and solubility.

Economic feasibility is another important consideration when evaluating compounds like methyl 3-aminocyclohexane-1-carboxylate hydrochloride for large-scale production. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and improving accessibility for research purposes. This has opened up new opportunities for academic institutions and pharmaceutical companies to explore its potential applications.

The regulatory landscape surrounding new drug development also plays a significant role in determining the viability of compounds like methyl 3-aminocyclohexane-1-carboxylate hydrochloride. Compliance with regulatory standards ensures that drugs are safe and effective before they reach the market. Ongoing research efforts are focused on understanding the pharmacokinetic properties of this compound to facilitate regulatory approval processes.

In conclusion, methyl 3-aminocyclohexane-1-carboxylate hydrochloride (CAS No. 712317-18-5) is a compound with diverse applications in pharmaceutical chemistry and medicinal biology. Its structural features make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic effects on neurological disorders and inflammation. Advances in synthetic methodologies and improved understanding of its pharmacological properties continue to expand its utility in drug development.